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molecular formula C22H24O3S B8320081 4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one

4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one

Cat. No. B8320081
M. Wt: 368.5 g/mol
InChI Key: NIYHOWRUZNKWDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05840751

Procedure details

The title compound was prepared as described in General Method 6 from 1.5 mmol of 3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one (prepared in example CCC), 1.6 mmol of benzenethiol, and 1.6 mmol of piperidine in 20 mL of dichloromethane. The crude product was chromatographed on silica gel, eluting first with chloroform and then with 5% methanol in chloroform, to give the title compound, (m.p. 154°-155° C.). 1H NMR (DMSO-d6) δ 0.80 (m, 6 H), 0.97 (m, 1 H), 1.16 (m, 2 H), 1.42 (m, 1 H), 1.91 (m, 2 H), 3.40 (2 H+H2O), 6.45 (m, 2 H), 6.93 (m, 3 H), 7.37 (m, 5 H).
Name
3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one
Quantity
1.5 mmol
Type
reactant
Reaction Step One
Name
benzenethiol
Quantity
1.6 mmol
Type
reactant
Reaction Step Two
Name
piperidine
Quantity
1.6 mmol
Type
reactant
Reaction Step Three
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
Br[C:2]1[C:3](=[O:20])[O:4][C:5]([CH2:15][CH2:16][CH:17]([CH3:19])[CH3:18])([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH2:6][C:7]=1[OH:8].[C:21]1([SH:27])[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1.N1CCCCC1>ClCCl>[OH:8][C:7]1[CH2:6][C:5]([CH2:15][CH2:16][CH:17]([CH3:19])[CH3:18])([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[O:4][C:3](=[O:20])[C:2]=1[S:27][C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1

Inputs

Step One
Name
3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one
Quantity
1.5 mmol
Type
reactant
Smiles
BrC=1C(OC(CC1O)(C1=CC=CC=C1)CCC(C)C)=O
Step Two
Name
benzenethiol
Quantity
1.6 mmol
Type
reactant
Smiles
C1(=CC=CC=C1)S
Step Three
Name
piperidine
Quantity
1.6 mmol
Type
reactant
Smiles
N1CCCCC1
Step Four
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound was prepared
CUSTOM
Type
CUSTOM
Details
The crude product was chromatographed on silica gel
WASH
Type
WASH
Details
eluting first with chloroform

Outcomes

Product
Name
title compound
Type
product
Smiles
OC1=C(C(OC(C1)(C1=CC=CC=C1)CCC(C)C)=O)SC1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.